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Compound of Interest

Compound Name: Bromocresol green (sodium salt)

Cat. No.: B10823021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bromocresol green

sodium salt in various solvents. The information contained herein is intended to assist

researchers, scientists, and professionals in drug development in understanding the

physicochemical properties of this compound for its effective application in laboratory and

industrial settings. This document presents quantitative solubility data, detailed experimental

methodologies for solubility determination, and visual representations of experimental

workflows and the principles governing solubility.

Quantitative Solubility Data
The solubility of bromocresol green sodium salt is a critical parameter for its use as a pH

indicator, in staining solutions, and in various assays.[1][2][3] The following table summarizes

the available quantitative data on its solubility in different solvents.
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Solvent Temperature Solubility Reference

Water Not Specified 40 mg/mL [4]

Water Not Specified 1 mg/mL [5]

Water Not Specified
Clear solution at 0.1%

(w/v)
[6][7]

Water Not Specified Soluble [8][9]

Ethanol Not Specified 60 mg/mL [4]

Ethanol Not Specified Very soluble [1]

Methanol:Water (1:1) Not Specified
0.1 g/10 mL (10

mg/mL)
[5]

Benzene Not Specified Soluble [1]

Diethyl Ether Not Specified Very soluble [1]

Note: Discrepancies in reported solubility values may arise from differences in experimental

conditions, purity of the compound, and the specific methodology used for determination. It is

recommended to verify solubility under the specific conditions of your application.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of a solid compound like

bromocresol green sodium salt in a liquid solvent. This protocol is a synthesis of established

laboratory practices.[10][11][12][13][14]

Objective: To determine the saturation solubility of bromocresol green sodium salt in a given

solvent at a specific temperature.

Materials:

Bromocresol green sodium salt (analytical grade)

Solvent of interest (e.g., water, ethanol)
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Analytical balance

Volumetric flasks

Beakers or Erlenmeyer flasks

Magnetic stirrer and stir bars

Constant temperature bath or hot plate with temperature control

Calibrated thermometer or temperature probe

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Syringes

Spectrophotometer (for analysis)

Cuvettes

Procedure:

Preparation of Supersaturated Solution:

Accurately weigh an excess amount of bromocresol green sodium salt and add it to a

known volume of the solvent in a beaker or flask. The amount should be more than what is

expected to dissolve to ensure a saturated solution with excess solid.

Place the beaker in a constant temperature bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, stop stirring and allow the excess solid to settle for a short

period.
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Carefully draw a known volume of the supernatant (the clear liquid above the solid) using

a pre-warmed syringe to prevent precipitation upon cooling.

Immediately filter the solution through a syringe filter into a clean, pre-weighed volumetric

flask. This step is crucial to remove any undissolved solid particles.

Quantification of Dissolved Solute:

Accurately determine the weight of the filtered solution in the volumetric flask.

Dilute the filtered solution with a known volume of the solvent to a concentration that falls

within the linear range of a pre-established calibration curve.

Measure the absorbance of the diluted solution using a spectrophotometer at the

wavelength of maximum absorbance (λmax) for bromocresol green. The λmax for

bromocresol green is approximately 616-618 nm in water.[5][7]

Use the calibration curve to determine the concentration of bromocresol green sodium salt

in the diluted sample.

Calculation of Solubility:

Calculate the original concentration in the saturated solution, accounting for the dilution

factor.

Express the solubility in desired units, such as mg/mL or g/100 g of solvent.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Handle all chemicals in a well-ventilated area or under a fume hood.

Consult the Safety Data Sheet (SDS) for bromocresol green sodium salt before starting any

experimental work.[8][9][15][16][17]
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Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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